3,7-Dihydro-8-methyl-3-(2-methylpropyl)-1H-purine-2,6-dione

• CAS No.: 75914-95-3
• Molecular Formula: C10H14N4O2
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 8-methyl-3-(2-methylpropyl)-7H-purine-2,6-dione
• InChI: InChI=1S/C10H14N4O2/c1-5(2)4-14-8-7(11-6(3)12-8)9(15)13-10(14)16/h5H,4H2,1-3H3,(H,11,12)(H,13,15,16)
• InChI Key: YKIMQEIBFMDNPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1)C(=O)NC(=O)N2CC(C)C

Description

3,7-Dihydro-8-methyl-3-(2-methylpropyl)-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C10H14N4O2 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g of 5,6-diamino-1-(2-methylpropyl)-2,4-(1H,3H)-pyrimidine dione was refluxed in 50 ml of acetic acid for 1 hour. 30 ml of chloroform was added and ether was then added slowly. The received crystals were filtered off. Yield 10.8 g. The amide was refluxed in 30 ml of 2N NaOH for 1 hour and then neutralized with 5N HCl. The crystals were filtered off and recrystallized from 50 ml of acetic acid. Yield 3.3 g. NMR (see Table I).